Cas no 52685-70-8 (1H-Imidazole-4,5-dicarbonitrile,2-(1-methylethyl)-(9CI))

• Product Name: 1H-Imidazole-4,5-dicarbonitrile,2-(1-methylethyl)-(9CI)
• CAS No: 52685-70-8
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 937300
• PubChem ID: 9812847
• Update Time: 2025-04-19

1H-Imidazole-4,5-dicarbonitrile,2-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarbonitrile,2-(1-methylethyl)-(9CI)
• 2-propan-2-yl-1H-imidazole-4,5-dicarbonitrile
• 2-Isopropyl-1H-imidazole-4,5-dicarbonitrile
• 52685-70-8
• 1H-Imidazole-4,5-dicarbonitrile, 2-(1-methylethyl)-
• DTXSID20431019
• SCHEMBL3206851

• Inchi： 1S/C8H8N4/c1-5(2)8-11-6(3-9)7(4-10)12-8/h5H,1-2H3,(H,11,12)
• InChI Key： KJKRFCJIBADVJQ-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)N=C1C(C)C

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• PSA: 76.26